The main factors affecting the pathways of multistep cationic molecular rearrangements of natural terpenes and their analogues are considered. Methods for predicting the most probable pathways of cationic rearrangements are proposed. The bibliography includes 85 references.

The results of studies on the electrochemistry of diamond carried out during the last decade are reviewed. Methods for the preparation, the crystalline structure and the main electrophysical properties of diamond thin films are considered. Depending on the doping conditions, the diamond behaves as a superwide-gap semiconductor or as a semimetal. It is shown that the 'metal-like' diamond is corrosion-resistant and can be used advantageously as an electrode in the electrosynthesis (in particular, for the electroreduction of compounds that are difficult to reduce) and electroanalysis. Kinetic characteristics of some redox reactions and the impedance parameters for diamond electrodes are presented. The results of comparative studies of the electrodes made of diamond single crystals, olycrystalline diamond and amorphous diamond-like carbon, which reveal the effect of the crystalline structure (e.g., the influence of intercrystallite boundaries) on the electrochemical properties of diamond, are presented. The bibliography includes 99 references.

The general principles of the concept of oxidation state stabilisation are formulated. Problems associated with the preparation and provision of the highest valent forms of transition elements are considered. The empirical data concerning the synthesis of new compounds of rare-earth elements and d elements in unusually high oxidation states are analysed. The possibility of occurrence of the oxidation states +9 and +10 for some elements (for example, for iridium and platinum in tetraoxo ions) are discussed. Approaches to the realisation of these states are outlined and it is demonstrated that solid phases or matrices containing alkali metal cations are the most promising systems for the stabilisation of these high oxidation states. Selected thermodynamic features typical of metal halides and oxides and the regularities of the changes in the extreme oxidation states of d elements are considered. The bibliography includes 266 references.

The state-of-the-art, achievements, problems and prospects of an actively developing area of supramolecular chemistry, viz., the design of molecular ferromagnets, are considered. The bibliography includes 343 references.

The first page of this article is displayed as the abstract.

The current state of description of molecular structure in computer-aided molecular design of biologically active compounds by means of descriptors is analysed. The information contents of descriptors increases in the following sequence: element-level descriptors–structural formulae descriptors–electronic structure descriptors–molecular shape descriptors–intermolecular interaction descriptors. Each subsequent class of descriptors normally covers information contained in the previous-level ones. It is emphasised that it is practically impossible to describe all the features of a molecular structure in terms of any single class of descriptors. It is recommended to optimise the number of descriptors used by means of appropriate statistical procedures and characteristics of structure–property models based on these descriptors. The bibliography includes 371 references.

Methods for C-alkenylation of heterocycle moieties of pyrimidine nucleosides and their analogues are generalised. The methods employing both organoelement nucleoside derivatives (organomercury, -tin, -boron and -lithium) and organoelement alkene derivatives (organomagnesium, -boron, -aluminium, -tin and -silicon) as well as palladium-catalysed oxidative coupling and photochemical reactions are considered. The reaction conditions (the role of solvents, catalysts and co-catalysts, temperature and time modes) are discussed. The advantages and the drawbacks of different approaches for introduction of alkenyl groups are discussed. Examples of practical applications of alkenylated nucleoside derivatives and their analogues are given. The bibliography includes 92 references.

Data on the methods of preparation of bipyrroles and furyl-, thienyl- and selenienylpyrroles are summarised and described systematically. The reactivity and the prospects of application of these compounds are discussed. Particular attention is paid to a new convenient one-step method for the synthesis of hetaryl-substituted pyrroles starting from alkyl hetaryl ketoximes and acetylene. The bibliography includes 191 references.

Published data on the methods of synthesis and properties of α,β-unsaturated trifluoromethyl-containing ketones are surveyed and described systematically. Primary attention is devoted to the use of these compounds in organic synthesis as useful building blocks for the preparation of various compounds bearing a trifluoromethyl group. The bibliography includes 133 references.

Chemical reactions occurring in the combustion and decomposition of char-forming polymeric systems and the effects of the nature of the polymer and additives on the reaction pathways are discussed. The thermal characteristics of the chars formed upon combustion are considered. The bibliography includes 86 references.

Published data on the synthesis, structure and chemical transformations of N-acyl-, N-alkoxy(aryloxy)carbonyl-, N-carbamoyl-, N-sulfonyl- and N-phosphoryl-imines of chlorine-(and bromine)-containing ketones and aldehydes are surveyed and described systematically. The influence of polyhaloalkyl and functional substituents at the azomethine bond on their properties is considered. The bibliography includes 198 references.

The review surveys advances in high-resolution solid-state 1H and 13C NMR spectroscopy applied to studies of conversions of hydrocarbons and alcohols on zeolite catalysts of an acidic nature. The potential of NMR spectroscopy in studies of mechanisms of chemical reactions and analysis of compounds formed in situ is considered. The bibliography includes 134 references.

Theoretical models used in the studies of three-body ion–molecule reactions are considered and the experimental methods for the study of these processes are described. The results of experimental studies are presented, including those for gas phase reactions at ultra-low temperatures and for the kinetic isotope effect induced by the symmetry of the species. The bibliography includes 130 references.

The state-of-the-art of the investigations aimed at creating expert systems for establishing the structure of organic molecules from IR, 1H and 13C NMR spectra is analysed. Computer methods used for identification of molecular fragments, generation of their structure and spectra prediction are considered. Principles of the creation of modern expert systems and general strategy of solving structural problems are discussed. The bibliography includes 174 references.

This review outlines the major achievements in design of novel chemical insecticides and acaricides, especially those with non-standard mechanisms of action, viz., neonicotinoids and oxidative phosphorylation decouplers. The bibliography includes 119 references.

The review considers factors that determine the dielectric properties of the medium as well as the basic approaches to the preparation of film materials with low dielectric constants based on condensation polymers that contain fluorinated and/or alicyclic units and of polymeric nanofoams. The bibliography includes 147 references.

The data on the synthesis and application in organic synthesis of fluorinating compounds containing N–F bonds are surveyed and systematised. The reagents are classified into two categories, viz., neutral (perfluoro-N-fluoropiperidine, N-fluoro-2-pyridone, N-fluorosulfonamides, N-fluoro-N-alkylamides, N-fluorobis(trifluoromethyl)sulfonylamine, N-fluorobenzo- 1,3,2-dithiazole 1,1,3,3-tetroxide, N-fluoro sultams) and ionic reagents (N-fluoropyridinium, N-fluoroquinuclidinium and 1- alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts). A comparative analysis of the fluorinating activity of the reagents depending on their structure and the nature of the solvent is carried out taking into account theoretical calculations. The possibility of fluorination of various classes of organic compounds is discussed. The mechanisms of fluorination with N–F compounds are analysed using kinetic data. The advantages and disadvantages of N- fluoro amines in comparison with elemental fluorine, xenon difluoride and other fluorinating reagents are considered. The influence of the nature of the solvent on the fluorinating activity of N-fluoro amines and their analogues is discussed. The bibliography includes 245 references.

Transformations of organic compounds (monomeric and polymeric) under the action of mechanical stress are considered. Two types of processes occur under these conditions. The first type involves disordering and amorphisation of crystal structure and conformational transformations as a result of rupture of intermolecular bonds. The second type includes mechanochemical reactions activated by deformation of valence bonds and angles under mechanical stress, namely, the rupture of bonds, oxidation and hydrolysis. Data on the organic mechanochemical synthesis of new compounds or molecular complexes are systematised and generalised. It is demonstrated that mechanical treatment ensures mass transfer and the contact of reacting species in these reactions. Proteins are especially sensitive to mechanical stress and undergo denaturation; enzymes are inactivated. The bibliography includes 115 references.

The published data are surveyed and a comparative crystal-chemical analysis is presented for the structures of compounds containing mercury in low oxidation states as cluster Hgn groups with covalent Hg–Hg bonds. The geometry of compounds with Hg–Hg and Hg–X bonds (X = O, S, Se, N or Hal) is analysed and the types of coordination of mercury ions, the packing modes and the relationships between structural units are described. The crystallographic and crystal-chemical data for mercury compounds are given. The bibliography includes 124 references.

Data on the synthesis, polymerisation and copolymerisation of aryl (meth)acrylates are generalised and systematised. Chemical and photochemical properties of the polymers and copolymers are considered. Basic directions of practical application of poly[aryl (meth)acrylates] and copolymers are demonstrated. The bibliography includes 449 references.